Cas no 1021259-15-3 (N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1021259-15-3
• MF: C₁₈H₁₈N₂O₅S
• MW: 374.410923480988
• CID: 6401898
• PubChem ID: 25852935
• Update Time: 2025-10-28

N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-(1-acetyl-2,3-dihydroindol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• AKOS024498407
• F5099-0766
• 1021259-15-3
• N-(1-acetylindolin-6-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• Inchi： 1S/C18H18N2O5S/c1-12(21)20-7-6-13-2-3-14(10-16(13)20)19-26(22,23)15-4-5-17-18(11-15)25-9-8-24-17/h2-5,10-11,19H,6-9H2,1H3
• InChI Key： DCWZEVNBDXPITK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NC3=CC4=C(C=C3)CCN4C(C)=O)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 374.09364285g/mol
• Monoisotopic Mass: 374.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.3Ų

Additional information on N-(1-acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-(1-Acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 1021259-15-3): An Overview of Its Structure, Synthesis, and Potential Applications

N-(1-Acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 1021259-15-3) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular framework, which includes an indole core, a benzodioxine moiety, and a sulfonamide functional group. The combination of these structural elements imparts distinct chemical and biological properties that make it a valuable candidate for further investigation.

The structure of N-(1-Acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is noteworthy for several reasons. The indole core is a common motif in natural products and pharmaceuticals, known for its diverse biological activities. The acetyl group attached to the indole nitrogen enhances the compound's lipophilicity and stability. The benzodioxine moiety, on the other hand, is a cyclic ether with two oxygen atoms bridging a benzene ring. This structure is often found in bioactive molecules and can influence the compound's solubility and metabolic stability. The sulfonamide group at the C6 position of the benzodioxine ring adds polarity and can form hydrogen bonds with biological targets, potentially enhancing binding affinity.

The synthesis of N-(1-Acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common approach involves the reaction of 2,3-dihydrobenzodioxine with an appropriate sulfonating agent to introduce the sulfonamide group. Subsequently, the indole derivative is acetylated and coupled with the sulfonated benzodioxine intermediate through an amide bond formation. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of this compound.

In terms of biological activity, N-(1-Acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to exhibit selective inhibition of cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary data suggest that this compound may have antiproliferative effects on certain cancer cell lines, making it a candidate for further exploration in oncology research.

Pharmacokinetic studies on N-(1-Acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide have provided valuable insights into its behavior in biological systems. In vitro assays have shown that it has good membrane permeability and stability in plasma. However, further investigations are needed to optimize its pharmacokinetic properties for therapeutic applications. Ongoing research aims to enhance its bioavailability and reduce potential side effects through structural modifications or formulation strategies.

The potential applications of N-(1-Acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide are diverse and promising. In addition to its anti-inflammatory and antiproliferative properties, this compound may also have utility as a lead molecule for the development of new drugs targeting other diseases. For example, its ability to modulate specific signaling pathways could be harnessed for treating neurological disorders or metabolic diseases. Collaborative efforts between chemists and biologists are ongoing to explore these possibilities further.

In conclusion, N-(1-Acetyl-2,3-dihydro-1H-indol-6-yl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 1021259-15-3) represents a fascinating molecule with a rich structural profile and promising biological activities. Its unique combination of functional groups makes it an attractive candidate for drug discovery and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant potential to contribute to the advancement of medicinal chemistry and pharmaceutical sciences.